Reveromycin C: A Technical Guide to its Discovery, Isolation, and Biological Activity
Reveromycin C: A Technical Guide to its Discovery, Isolation, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Introduction
Reveromycin C is a polyketide antibiotic produced by the actinomycete Streptomyces sp. SN-593. It belongs to a family of related compounds, including Reveromycin A, B, and D, which have garnered significant interest in the scientific community for their diverse biological activities. These activities include antifungal, anticancer, and unique inhibitory effects on eukaryotic cell growth. This technical guide provides an in-depth overview of the discovery, isolation, and biological characterization of Reveromycin C, with a focus on experimental protocols and quantitative data to support further research and development.
Discovery and Producing Organism
Reveromycins were first identified as inhibitors of the mitogenic activity induced by epidermal growth factor (EGF).[1] The producing organism, Streptomyces sp. SN-593, is a soil-dwelling actinomycete.[2] Reveromycins A, C, D, and E are a family of structurally related polyketides that primarily differ in the nature of their C-18 side chains.[3]
Physicochemical Properties
Reveromycin C is a minor analogue of the reveromycin complex.[4] Its chemical structure is characterized by a spiroketal core, two terminal carboxylic acid groups, and a succinate (B1194679) moiety.
| Property | Value | Reference |
| Molecular Formula | C37H54O11 | [4][5] |
| Molecular Weight | 674.8 g/mol | [4][5] |
| Purity | >95% by HPLC | [4][6] |
| Solubility | Soluble in Methanol (B129727), Ethyl acetate; poorly soluble in acids | [4] |
| CAS Number | 144860-69-5 | [4][5][6] |
Experimental Protocols
Fermentation of Streptomyces sp. SN-593
The production of Reveromycin C is achieved through submerged batch fermentation of Streptomyces sp. SN-593. While specific media compositions can be optimized, a general protocol is as follows:
1. Inoculum Preparation:
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A loopful of Streptomyces sp. SN-593 spores from a mature agar (B569324) plate (e.g., MS agar) is used to inoculate a seed culture medium (e.g., SK2 medium).
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The seed culture is incubated at 28°C with shaking (e.g., 150 rpm) until a sufficient cell density is reached (e.g., OD600 of 6-8).
2. Production Fermentation:
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The seed culture is used to inoculate a larger volume of production medium (e.g., SY-B medium, consisting of 1% soluble starch and 0.1% yeast extract).
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The production culture is incubated at 28°C with vigorous shaking (e.g., 1000 rpm) for a period of 3 to 7 days.
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Reveromycin production can be enhanced by the addition of biomediators, such as the β-carboline compound BR-1, to the culture medium.
Isolation and Purification of Reveromycin C
A general procedure for the isolation and purification of Reveromycin C from the fermentation broth is outlined below. This process typically involves solvent extraction followed by chromatographic separation.
1. Extraction:
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After fermentation, the culture broth is harvested and the supernatant is separated from the mycelia by centrifugation.
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The supernatant is extracted with an organic solvent such as ethyl acetate.
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The organic extract is then concentrated under reduced pressure to yield a crude extract.
2. Chromatographic Purification:
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The crude extract is subjected to column chromatography. A common stationary phase for initial purification is Diaion HP-20 resin.
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The column is washed with a low concentration of methanol (e.g., 30% MeOH) to remove impurities.
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The reveromycins are then eluted with a higher concentration of methanol (e.g., 100% MeOH).
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Further purification to isolate Reveromycin C from other reveromycin analogues is achieved by high-performance liquid chromatography (HPLC), often using a reversed-phase column (e.g., C18).
Biological Activity of Reveromycin C
Reveromycin C exhibits a range of biological activities, including antifungal and antiproliferative effects. In-house screening has suggested that while Reveromycin C shares a similar biological profile with Reveromycin A, it is generally more potent.[4]
Antifungal Activity
Reveromycin C has demonstrated significant antifungal activity, particularly against Candida albicans. This activity is pH-dependent, with greater potency observed in acidic environments.
| Organism | pH | MIC (µg/mL) | Reference |
| Candida albicans | 3.0 | 2.0 | [5] |
| Candida albicans | 7.4 | >500 | [5] |
Antiproliferative and Cytotoxic Activity
Reveromycin C has shown potent inhibitory effects on the growth of various eukaryotic cell lines.
| Cell Line | Activity | Value (µg/mL) | Reference |
| Sarcoma-virus-transformed NRK rat kidney cells | Morphological Reversion (EC50) | 1.58 | [5] |
| KB cells | Proliferation Inhibition (IC50) | 2.0 | [5] |
| K562 human chronic myelogenous leukemia cells | Proliferation Inhibition (IC50) | 2.0 | [5] |
Mechanism of Action
The primary molecular target of the reveromycin family, as extensively studied for Reveromycin A, is the eukaryotic isoleucyl-tRNA synthetase (IleRS).[4][7][8] This enzyme is crucial for protein synthesis, as it catalyzes the attachment of the amino acid isoleucine to its corresponding tRNA. By inhibiting IleRS, reveromycins effectively halt protein synthesis, leading to cell growth arrest and, in some cases, apoptosis. Given that Reveromycin C has a similar and often more potent biological profile than Reveromycin A, it is highly probable that it shares the same mechanism of action.
Conclusion
Reveromycin C is a potent bioactive compound with promising antifungal and antiproliferative activities. This technical guide provides a foundational understanding of its discovery, methods for its production and purification from Streptomyces sp. SN-593, and a summary of its known biological effects. The detailed protocols and quantitative data presented herein are intended to facilitate further investigation into the therapeutic potential of Reveromycin C and its analogues. Future research should focus on elucidating the specific structure-activity relationships within the reveromycin family and exploring its efficacy in preclinical models.
References
- 1. researchgate.net [researchgate.net]
- 2. β-carboline biomediators induce reveromycin production in Streptomyces sp. SN-593 - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. usbio.net [usbio.net]
- 5. caymanchem.com [caymanchem.com]
- 6. scbt.com [scbt.com]
- 7. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Inhibitory mechanism of reveromycin A at the tRNA binding site of a class I synthetase - PMC [pmc.ncbi.nlm.nih.gov]
